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Compound of Interest

Compound Name: Regelidine

Cat. No.: B10819541 Get Quote

Application Notes and Protocols for Regelidine
For Researchers, Scientists, and Drug Development Professionals

Abstract
Regelidine, a sesquiterpene alkaloid isolated from Tripterygium regelii, has garnered interest

for its potential therapeutic properties. These application notes provide detailed protocols for

the preparation and storage of Regelidine stock solutions to ensure stability and efficacy in

research and drug development settings. Additionally, based on the known activities of related

compounds and extracts from its source, a putative signaling pathway is described to guide

mechanistic studies.

Chemical and Physical Properties
Regelidine is a natural product with the following properties:

Property Value Reference

Molecular Formula C₃₅H₃₇NO₈ [1]

Molecular Weight 599.67 g/mol [1]

CAS Number 114542-54-0 [1]

Appearance Off-white to light yellow solid [1]
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Regelidine Stock Solution Preparation
Solubility
Regelidine is soluble in various organic solvents. For biological assays, Dimethyl Sulfoxide

(DMSO) is the recommended solvent.

Solvent Solubility Notes Reference

DMSO 2 mg/mL (3.34 mM)

Requires sonication

and warming to 60°C

for complete

dissolution. It is crucial

to use newly opened,

anhydrous DMSO as

the compound is

sensitive to moisture.

[1]

Other Solvents

Chloroform,

Dichloromethane,

Ethyl Acetate, Acetone

Soluble, but less

commonly used for in

vitro cellular assays.

[2]

Protocol for Preparing a 10 mM Regelidine Stock
Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM Regelidine stock solution. Adjust

volumes as needed for different concentrations or volumes.

Materials:

Regelidine powder

Anhydrous, cell culture grade DMSO

Sterile microcentrifuge tubes

Vortex mixer
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Water bath or heat block set to 60°C

Sonicator

Procedure:

Weighing: Accurately weigh out 5.997 mg of Regelidine powder and place it in a sterile

microcentrifuge tube.

Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the

Regelidine powder.

Initial Vortexing: Vortex the tube vigorously for 1-2 minutes to initiate the dissolution process.

Heating and Sonication:

Place the tube in a water bath or heat block set to 60°C for 5-10 minutes.

Following heating, sonicate the tube for 10-15 minutes.

Visually inspect the solution to ensure all solid has dissolved. If not, repeat the heating and

sonication steps.

Sterilization (Optional): If required for your specific application, filter-sterilize the stock

solution using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes.[1]

Storage and Stability of Regelidine Stock Solutions
Proper storage is critical to maintain the bioactivity of Regelidine.
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Storage
Temperature

Shelf Life Recommendations Reference

-80°C 6 months
Recommended for

long-term storage.
[1]

-20°C 1 month
Suitable for short-term

storage.
[1]

Important Storage Guidelines:

Protect from Light: Regelidine solutions are light-sensitive and should be stored in amber or

light-blocking tubes.[1]

Avoid Repeated Freeze-Thaw Cycles: Aliquoting the stock solution is highly recommended to

prevent degradation.[1]

Hygroscopic Nature of DMSO: Use freshly opened DMSO and ensure tubes are tightly

sealed to prevent the absorption of moisture, which can impact solubility and stability.[1]

Experimental Workflow for Stock Solution
Preparation and Use
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Stock Solution Preparation

Storage

Experimental Use

Weigh Regelidine Powder

Add Anhydrous DMSO

Vortex Vigorously

Heat (60°C) & Sonicate

Check for Complete Dissolution

If not dissolved

Aliquot into Single-Use Tubes

If dissolved

Store at -80°C
(up to 6 months)

Store at -20°C
(up to 1 month)

Thaw a Single Aliquot

Dilute to Working Concentration
in Cell Culture Medium

Treat Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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